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Compound of Interest

Compound Name: TP-064

Cat. No.: B611447 Get Quote

Application Notes and Protocols for TP-064
For Researchers, Scientists, and Drug Development Professionals

Introduction
TP-064 is a potent and highly selective small molecule inhibitor of Protein Arginine

Methyltransferase 4 (PRMT4), also known as Coactivator-Associated Arginine

Methyltransferase 1 (CARM1)[1][2][3]. With an IC50 value of less than 10 nM for PRMT4, it

demonstrates over 100-fold selectivity against other histone methyltransferases[2][4]. TP-064
exerts its effects by inhibiting the methylation of PRMT4 substrates such as histone H3 and

Mediator complex subunit 12 (MED12)[5][6]. Due to its role in critical cellular processes,

including transcriptional regulation, TP-064 is a valuable chemical probe for studying PRMT4

biology and its therapeutic potential in various diseases, including multiple myeloma[3][5][6].

These application notes provide detailed protocols for the dissolution and long-term storage of

TP-064 to ensure its stability and efficacy in experimental settings.
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Property Value Source(s)

Molecular Formula C₂₈H₃₄N₄O₂ [7]

Molecular Weight 458.6 g/mol [4][7]

CAS Number 2080306-20-1 [7]

Purity ≥98% [4][7]

Solubility Data
TP-064 exhibits solubility in various organic solvents. The following table summarizes its

solubility in common laboratory solvents. For biological experiments, it is recommended to

prepare a high-concentration stock solution in a suitable organic solvent like DMSO and then

dilute it into aqueous buffers or cell culture media for the final working concentration.

Solvent Maximum Concentration Source(s)

DMSO
~92 - 125 mg/mL (200.6 -

272.6 mM)
[2][8]

100 mM (45.86 mg/mL)

30 mg/mL [7]

1 eq. HCl 100 mM (45.86 mg/mL)

Ethanol 30 mg/mL [7]

DMF 30 mg/mL [7]

Water ≥ 50 mg/mL (~109.03 mM) [8]

Note: Some suppliers indicate that solubility in DMSO can be increased to as high as 400

mg/mL by warming the solution to 50°C and using ultrasonication. Always use fresh, anhydrous

DMSO as moisture can reduce solubility and compound stability.[2]
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Protocol 4.1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

TP-064 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or amber glass vials

Vortex mixer and/or sonicator

Calibrated pipette

Procedure:

Equilibrate: Before opening, allow the vial of TP-064 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the compound.

Weighing: Accurately weigh the desired amount of TP-064 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 4.586 mg of TP-064 (Molecular Weight = 458.6

g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the TP-064 powder. For the

example above, add 1 mL of DMSO.

Solubilization: Cap the vial tightly and vortex thoroughly for several minutes until the solid is

completely dissolved. If necessary, briefly sonicate the solution in a water bath to facilitate

dissolution[9]. Gentle warming (up to 37°C) can also be applied[9].

Verification: Visually inspect the solution to ensure there are no visible particulates. The

solution should be clear.

Protocol 4.2: Long-Term Storage and Handling
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Long-Term Storage: Store the solid TP-064 powder in a tightly sealed container at -20°C[7].

Some suppliers suggest stability for at least 3 to 4 years under these conditions[2][7][8].

Shipping and Short-Term: The compound is stable at room temperature for the duration of

shipping[8][9][10].

Stock Solutions:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

critical to aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

tubes[9][11].

Storage Temperature:

For storage up to 1 month, aliquots can be stored at -20°C[1][2][8][11].

For storage longer than 1 month, it is highly recommended to store the aliquots at -80°C,

where they can be stable for 6 months to 1 year[1][2][8].

Thawing: When ready to use, remove a single aliquot and thaw it at room temperature. Any

unused portion of the thawed aliquot in aqueous solution should generally be discarded[10].

Protocol 4.3: Preparation of Working Solutions
Procedure:

Thaw a single-use aliquot of the TP-064 stock solution (e.g., 10 mM in DMSO).

Perform serial dilutions of the DMSO stock solution in your aqueous buffer or cell culture

medium to achieve the desired final concentration.

Important: To prevent precipitation, it is best to add the DMSO stock solution to the aqueous

medium while vortexing[10]. The final concentration of DMSO in the assay should be kept

low (typically ≤0.1%) to avoid solvent-induced artifacts. Always include a vehicle control (e.g.,

0.1% DMSO) in your experiments.
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TP-064 acts by inhibiting PRMT4, which methylates various proteins, including histones and

transcription co-activators. This methylation event is a key step in the regulation of gene

expression. Inhibition of PRMT4 by TP-064 can lead to cell cycle arrest, particularly in the G1

phase, and inhibit the proliferation of certain cancer cells[5].
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Caption: Inhibition of the PRMT4 signaling pathway by TP-064.

The following diagram illustrates a typical experimental workflow for assessing the cellular

effects of TP-064.
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Caption: General experimental workflow for using TP-064 in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

